Cas no 10163-09-4 (5H-Pyrano[3,2-d]oxazol-2(1H)-one,6,7-bis(acetyloxy)-5-[(acetyloxy)methyl]tetrahydro-)

• Product Name: 5H-Pyrano[3,2-d]oxazol-2(1H)-one,6,7-bis(acetyloxy)-5-[(acetyloxy)methyl]tetrahydro-
• CAS No: 10163-09-4
• MF: C₁₃H₁₇NO₉
• MW: 331.275384664536
• CID: 224649
• PubChem ID: 348069
• Update Time: 2025-04-19

5H-Pyrano[3,2-d]oxazol-2(1H)-one,6,7-bis(acetyloxy)-5-[(acetyloxy)methyl]tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrano[3,2-d]oxazol-2(1H)-one,6,7-bis(acetyloxy)-5-[(acetyloxy)methyl]tetrahydro-
• (6,7-diacetyloxy-2-oxo-1,3a,5,6,7,7a-hexahydropyrano[3,2-d][1,3]oxazol-5-yl)methyl acetate
• NSC407103
• NSC-407103
• (3aR,5R,6R,7R,7aR)-5-(Acetoxymethyl)-2-oxohexahydro-1H-pyrano[3,2-d]oxazole-6,7-diyl Diacetate
• DTXSID20324573
• 10163-09-4
• SY312360

• Inchi： 1S/C13H17NO9/c1-5(15)19-4-8-10(20-6(2)16)11(21-7(3)17)9-12(22-8)23-13(18)14-9/h8-12H,4H2,1-3H3,(H,14,18)
• InChI Key： KWCILQJRTBMYNM-UHFFFAOYSA-N
• SMILES： O1C(COC(C)=O)C(C(C2C1OC(N2)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 331.09031
• Monoisotopic Mass: 331.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 522.5°C at 760 mmHg
• Flash Point: 269.8°C
• Refractive Index: 1.514
• PSA: 126.46
• LogP: -0.42500